ethyl 3-(2-(5-amino-3-(ethylthio)-4-(phenylsulfonyl)-1H-pyrazol-1-yl)acetamido)benzoate

• IUPAC Name: ethyl 3-[[2-[5-amino-4-(benzenesulfonyl)-3-ethylsulfanylpyrazol-1-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C22H24N4O5S2/c1-3-31-22(28)15-9-8-10-16(13-15)24-18(27)14-26-20(23)19(21(25-26)32-4-2)33(29,30)17-11-6-5-7-12-17/h5-13H,3-4,14,23H2,1-2H3,(H,24,27)
• InChI Key: FHLDMYMTKCUBDE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)CN2C(=C(C(=N2)SCC)S(=O)(=O)C3=CC=CC=C3)N
• Molecular Formula: C22H24N4O5S2
• Molecular Weight: 488.6 g/mol

Description

Ethyl 3-(2-(5-amino-3-(ethylthio)-4-(phenylsulfonyl)-1H-pyrazol-1-yl)acetamido)benzoate is a useful research compound. Its molecular formula is C22H24N4O5S2 and its molecular weight is 488.58. The purity is usually 95%.
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Scientific Research Applications

Molecular Structures and Hydrogen Bonding

The molecular structure of compounds related to ethyl 3-(2-(5-amino-3-(ethylthio)-4-(phenylsulfonyl)-1H-pyrazol-1-yl)acetamido)benzoate has been studied for their hydrogen bonding and supramolecular structures. For instance, molecules of ethyl 4-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoate, closely related to the chemical , are linked by hydrogen bonds forming chain structures. Such insights into molecular interactions are crucial for understanding the chemical's behavior in various solvents and conditions, which can be applied in material science and drug formulation (J. Portilla et al., 2007).

Heterocyclic Chemistry and Antimicrobial Properties

The study of heterocyclic compounds, including those with a pyrazole backbone, is a significant area in medicinal chemistry. For example, research on ethyl benzoate thiocarbohydrazone, a compound with structural similarities, has led to insights into the chemistry of sym-tetrazines and their potential applications in developing new drugs with antimicrobial properties (I. Postovskii et al., 1977).

Antihyperglycemic Agents

Compounds structurally related to this compound have been explored for their potential as antihyperglycemic agents. Research has shown that such molecules can reduce plasma glucose levels in diabetic models, indicating their utility in diabetes management (K. Kees et al., 1996).

Analgesic and Anti-inflammatory Applications

The synthesis of new series of compounds, including 5-substituted-3-methylsulfanyl-1H-pyrazole-4-carboxylic acid ethyl esters, demonstrates significant analgesic and anti-inflammatory activities. These findings open avenues for developing novel analgesic and anti-inflammatory agents, highlighting the potential therapeutic applications of compounds related to this compound (P. D. Gokulan et al., 2012).

Spectroscopic and Theoretical Studies

Spectroscopic and theoretical studies on compounds similar to this compound provide valuable insights into their molecular properties. Such research aids in the understanding of the electronic structure and potential reactivity of these compounds, which is essential for their application in various scientific fields (İ. Koca et al., 2014).